N-cyclohexyl-2-(3-methylbenzyl)-4-(3-methylbutyl)-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

• IUPAC Name: N-cyclohexyl-4-(3-methylbutyl)-2-[(3-methylphenyl)methyl]-1,5-dioxo-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• InChI: InChI=1S/C29H35N5O3/c1-19(2)14-15-32-27(36)24-13-12-22(26(35)30-23-10-5-4-6-11-23)17-25(24)34-28(32)31-33(29(34)37)18-21-9-7-8-20(3)16-21/h7-9,12-13,16-17,19,23H,4-6,10-11,14-15,18H2,1-3H3,(H,30,35)
• InChI Key: SVUKAEPWXJWWEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=O)N3C4=C(C=CC(=C4)C(=O)NC5CCCCC5)C(=O)N(C3=N2)CCC(C)C
• Molecular Formula: C29H35N5O3
• Molecular Weight: 501.6 g/mol

Description

N-cyclohexyl-2-(3-methylbenzyl)-4-(3-methylbutyl)-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C29H35N5O3 and its molecular weight is 501.631. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-(3-methylbenzyl)-4-(3-methylbutyl)-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-(3-methylbenzyl)-4-(3-methylbutyl)-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies

Research in the field of synthetic organic chemistry has explored the cascade cyclization reactions and multi-component condensation processes involving triazoles and quinazolines, which are structurally related to the compound . For instance, the work of Lipson et al. (2006) outlines a three-component condensation method involving 3,4,5-triamino-1,2,4-triazole with aromatic aldehydes and dimedone or cyclohexanone, leading to the synthesis of partially hydrogenated 9-aryl-[1,2,4]triazolo[5,1-b]quinazolin-8-ones, a process that underscores the synthetic versatility of these heterocycles (Lipson et al., 2006).

Biological Applications

The exploration of triazoloquinazolines in biological contexts has also been significant. Compounds within this class have been investigated for their antimicrobial, anti-inflammatory, and anti-tumor activities. For example, Pokhodylo et al. (2021) synthesized novel 1H-1,2,3-triazole-4-carboxamides and evaluated their antimicrobial activities against primary pathogens, revealing moderate to good activities and identifying compounds with potent antibacterial effect against S. aureus and pathogenic yeast C. albicans (Pokhodylo et al., 2021).

Furthermore, Ahmed et al. (2014) synthesized derivatives of 1H-1,2,4-triazolo[1,5-a]pyrimidine and assessed their anti-tumor cytotoxic activity in vitro using different human cancer cell lines, highlighting the potential of triazoloquinazolines in cancer research (Ahmed et al., 2014).